2-{[4-Chloro-2-(phenylcarbonyl)phenyl]amino}-2-oxoethyl morpholine-4-carbodithioate

• Molecular Formula: C20H19ClN2O3S2
• Molecular Weight: 435.0 g/mol
• IUPAC Name: [2-(2-benzoyl-4-chloroanilino)-2-oxoethyl] morpholine-4-carbodithioate
• InChI: InChI=1S/C20H19ClN2O3S2/c21-15-6-7-17(16(12-15)19(25)14-4-2-1-3-5-14)22-18(24)13-28-20(27)23-8-10-26-11-9-23/h1-7,12H,8-11,13H2,(H,22,24)
• InChI Key: CIGAPUCZFRTXJE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=S)SCC(=O)NC2=C(C=C(C=C2)Cl)C(=O)C3=CC=CC=C3

Description

2-{[4-Chloro-2-(phenylcarbonyl)phenyl]amino}-2-oxoethyl morpholine-4-carbodithioate is a complex organic compound with a molecular formula of C20H19ClN2O3S2 . This compound is characterized by the presence of a chlorinated phenyl group, a morpholine ring, and a carbodithioate moiety, making it a unique structure in organic chemistry.

Preparation Methods

The synthesis of 2-{[4-Chloro-2-(phenylcarbonyl)phenyl]amino}-2-oxoethyl morpholine-4-carbodithioate typically involves multi-step organic reactionsThe morpholine ring is then incorporated through a nucleophilic substitution reaction, and the final step involves the formation of the carbodithioate group under specific reaction conditions . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for yield and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The presence of the phenylcarbonyl group allows for oxidation reactions, often using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed on the carbonyl group using reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: The chlorinated phenyl group can undergo nucleophilic aromatic substitution reactions, especially in the presence of strong nucleophiles like amines or thiols.

Hydrolysis: The carbodithioate group is susceptible to hydrolysis under acidic or basic conditions, leading to the formation of corresponding thiols and carboxylic acids.

Scientific Research Applications

2-{[4-Chloro-2-(phenylcarbonyl)phenyl]amino}-2-oxoethyl morpholine-4-carbodithioate has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of carbon-sulfur bonds.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Medicine: Research is ongoing to explore its potential as a pharmacological agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of 2-{[4-Chloro-2-(phenylcarbonyl)phenyl]amino}-2-oxoethyl morpholine-4-carbodithioate involves its interaction with specific molecular targets. The compound’s structure allows it to bind to certain enzymes or receptors, inhibiting their activity. This inhibition can lead to various biological effects, depending on the target and pathway involved .

Comparison with Similar Compounds

Similar compounds to 2-{[4-Chloro-2-(phenylcarbonyl)phenyl]amino}-2-oxoethyl morpholine-4-carbodithioate include:

2-{[4-Chloro-2-(phenylcarbonyl)phenoxy]-N-phenylacetamide: This compound shares a similar phenylcarbonyl structure but differs in the presence of a phenoxy group instead of a morpholine ring.

2-{[4-Chloro-2-(phenylcarbonyl)phenyl]amino}-2-oxoethyl 4-benzylpiperazine-1-carbodithioate: This compound has a similar carbodithioate group but includes a benzylpiperazine moiety instead of a morpholine ring.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.